5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide

• IUPAC Name: 2-(9-methylpurin-6-yl)-N-phenyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxamide
• InChI: InChI=1S/C19H21N7O/c1-24-12-22-16-17(24)20-11-21-18(16)25-7-13-9-26(10-14(13)8-25)19(27)23-15-5-3-2-4-6-15/h2-6,11-14H,7-10H2,1H3,(H,23,27)
• InChI Key: XPKOURMLRQWFEP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)NC5=CC=CC=C5
• Molecular Formula: C19H21N7O
• Molecular Weight: 363.4 g/mol
• CAS No.: 2640821-29-8

Description

5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide is a structurally complex organic compound featuring a purine core fused to an octahydropyrrolo[3,4-c]pyrrole bicyclic framework, with a phenyl-substituted carboxamide group. The purine moiety, a fundamental component of nucleic acids, is methylated at the N9 position, while the octahydropyrrolo[3,4-c]pyrrole system provides conformational rigidity and hydrogen-bonding capabilities.

Synthesis of this compound involves multi-step reactions, often utilizing transition-metal catalysts and optimized conditions (e.g., controlled temperature, solvent selection) to achieve high yields and purity. Advanced techniques like continuous flow reactors are employed in industrial-scale production .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide typically involves multi-step organic reactions. The process begins with the preparation of the purine derivative, followed by the formation of the pyrrole ring. Key steps include:

Formation of the Purine Derivative: This involves the alkylation of a purine nucleus with a methyl group.

Synthesis of the Pyrrole Ring: The pyrrole ring is synthesized through a series of cyclization reactions.

Coupling Reaction: The final step involves coupling the purine derivative with the pyrrole ring under specific conditions, often using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the purine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as an antiviral or anticancer agent due to its ability to interact with nucleic acids.

Biology: The compound can be used as a probe to study enzyme interactions and DNA binding.

Materials Science: It may be used in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism of action of 5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide involves its interaction with specific molecular targets. In medicinal applications, it may inhibit enzymes involved in DNA replication or repair, thereby exerting its antiviral or anticancer effects. The compound’s structure allows it to bind to nucleic acids, disrupting their normal function.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Their Key Features

The compound belongs to a broader class of purine-pyrrolidine hybrids. Below is a comparative analysis of structurally related derivatives:

Compound Name	Substituents/Modifications	Key Features	Biological Activity/Applications
5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide (Target)	- N-phenyl carboxamide - Methylated purine (N9)	Enhanced lipophilicity due to phenyl group; potential kinase inhibition	Under investigation for anticancer/antiviral applications
N-ethyl-5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide	- N-ethyl carboxamide	Reduced steric hindrance compared to phenyl; improved solubility	Studied for adenosine receptor modulation
6-[5-(2-ethoxybenzoyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine	- 2-ethoxybenzoyl substituent	Increased bioavailability due to ethoxy group; enhanced target binding specificity	Potential use in neurodegenerative disease research
6-{5-[9-(2-methoxyethyl)-9H-purin-6-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-2-carbonitrile	- 2-methoxyethyl purine substitution - Pyridine-2-carbonitrile	Dual heterocyclic system; improved CNS penetration	Explored for neuroinflammatory targets
N-tert-butyl-5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide	- Cyclopropyl group - N-tert-butyl carboxamide	Increased metabolic stability; cyclopropane enhances ring strain and reactivity	Neuroprotective agent in preclinical studies

Impact of Substituents on Pharmacological Properties

• N-phenyl vs. In contrast, the N-ethyl analogue (CAS 35920-39-9) shows higher solubility, making it preferable for intravenous formulations .
• Purine modifications : Methylation at N9 (target compound) stabilizes the purine ring against enzymatic degradation compared to unmethylated analogues. Substitutions like 2-methoxyethyl (e.g., in ) further modulate pharmacokinetics by altering hydrogen-bonding capacity.
• Bicyclic framework variations : Replacement of octahydropyrrolo[3,4-c]pyrrole with octahydrocyclopenta[c]pyrrole (as in ) reduces conformational flexibility, impacting target selectivity.